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Introduction

Rice blast, caused by the fungus Magnaporthe oryzae, is a devastating disease that poses a

significant threat to global rice production, leading to substantial yield losses. Effective

management of this disease is crucial for ensuring food security. Strobilurin fungicides are a

key class of agrochemicals used to control rice blast due to their broad-spectrum activity and

systemic properties. This document provides detailed application notes and protocols for the

use of strobilurin fungicides, with a specific focus on Flufenoxystrobin and its more

extensively studied counterparts like Azoxystrobin and Trifloxystrobin, in the control of rice

blast. This information is intended for researchers, scientists, and professionals involved in

drug development and crop protection.

Flufenoxystrobin: A Novel Strobilurin Fungicide
Flufenoxystrobin is a fluorine-containing strobilurin fungicide that has demonstrated high

efficacy against various fungal pathogens, including Magnaporthe oryzae. Preliminary studies

have shown its potential in controlling rice blast.

Efficacy of Flufenoxystrobin:

In-vitro and Greenhouse Studies: Research has indicated that Flufenoxystrobin exhibits

excellent fungicidal activity against rice blast. In greenhouse bioassays, it achieved 100%
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control of rice blast at a concentration of 0.3 mg/L.

Field Trials: Field trials have suggested that the fungicidal activity of Flufenoxystrobin is

comparable to that of Pyraclostrobin, another widely used strobilurin fungicide.

While Flufenoxystrobin shows promise, extensive and detailed public data from large-scale

field trials regarding optimal application rates, timing, and quantitative yield improvements for

rice blast control are not as readily available as for other established strobilurin fungicides.

Therefore, the following sections will provide detailed protocols and data based on well-

researched strobilurins like Azoxystrobin and Trifloxystrobin, which can serve as a valuable

reference for designing experiments and application strategies for Flufenoxystrobin.

Mechanism of Action: Strobilurin Fungicides
Strobilurin fungicides, including Flufenoxystrobin, act by inhibiting mitochondrial respiration in

fungi. They bind to the Quinone outside (Qo) site of the cytochrome bc1 complex (Complex III),

thereby blocking electron transfer and disrupting the production of ATP, which is essential for

fungal cellular processes. This mode of action is highly specific and effective at very low

concentrations.
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Mechanism of action of strobilurin fungicides.
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Quantitative Data on Strobilurin Efficacy Against
Rice Blast
The following tables summarize quantitative data from various studies on the efficacy of

strobilurin fungicides, primarily Azoxystrobin and Trifloxystrobin, in controlling rice blast.

Table 1: In Vitro Efficacy of Strobilurin Fungicides against Magnaporthe oryzae

Fungicide
EC50 (µg/mL) for
Mycelial Growth
Inhibition

EC50 (µg/mL) for
Conidial
Germination
Inhibition

Reference

Azoxystrobin 0.006–0.056 0.004–0.051

Kresoxim-methyl 0.024–0.287 0.012–0.105

Table 2: Field Efficacy of Strobilurin-Based Fungicides in Controlling Rice Blast
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Fungicide/C
ombination

Application
Rate

Application
Timing

Disease
Severity
Reduction
(%)

Yield
Increase
(%)

Reference

Azoxystrobin
187.5 g

a.i./ha
- >73% -

Azoxystrobin -
Two foliar

sprays
32-33% -

Azoxystrobin

18.2% +

Difenoconazo

le 11.4% SC

0.13%

solution

Two sprays

(at disease

onset and 15

days later)

81.5%

(reduction in

PDI)

87.5%

Tebuconazole

50% +

Trifloxystrobin

25% WG

0.07%

solution

Two sprays

(at disease

onset and 15

days later)

83.5%

(reduction in

PDI)

93.8%

Azoxystrobin

11% +

Tebuconazole

18.3% w/w

SC

300 ml/acre
Flowering

stage

Effective

control
-

Azoxystrobin

120 +

Tebuconazole

240 SC

676-830

ml/ha

Three sprays

at 15-day

intervals after

disease

appearance

Effective

control
-

PDI: Percent Disease Intensity

Experimental Protocols
Detailed methodologies for key experiments are crucial for the evaluation of fungicides. Below

are standardized protocols for in-vitro and field studies.
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Protocol 1: In-Vitro Mycelial Growth Inhibition Assay
Objective: To determine the concentration of the fungicide that inhibits 50% of the mycelial

growth (EC50) of M. oryzae.

Materials:

Pure culture of Magnaporthe oryzae

Potato Dextrose Agar (PDA) medium

Fungicide stock solution (e.g., Flufenoxystrobin, Azoxystrobin)

Sterile Petri dishes (90 mm)

Sterile distilled water

Micropipettes

Incubator

Procedure:

Media Preparation: Prepare PDA medium according to the manufacturer's instructions and

sterilize by autoclaving.

Fungicide Dilution Series: Prepare a series of fungicide concentrations by amending the

molten PDA with the fungicide stock solution. Typical concentrations for strobilurins range

from 0.001 to 10 µg/mL. A control plate with no fungicide should also be prepared.

Inoculation: Place a 5 mm mycelial disc from the edge of an actively growing M. oryzae

culture onto the center of each fungicide-amended and control PDA plate.

Incubation: Incubate the plates at 25-28°C in the dark for 7-10 days, or until the mycelium in

the control plate has reached the edge of the dish.

Data Collection: Measure the radial growth of the fungal colony in two perpendicular

directions for each plate.
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Calculation: Calculate the percentage of mycelial growth inhibition for each concentration

relative to the control. The EC50 value is then determined by probit analysis of the inhibition

data.
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Workflow for in-vitro mycelial growth inhibition assay.
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Protocol 2: Field Efficacy Trial for Rice Blast Control
Objective: To evaluate the efficacy of a fungicide in controlling rice blast under field conditions

and its impact on grain yield.

Experimental Design:

Layout: Randomized Complete Block Design (RCBD) with at least three replications.

Plot Size: Minimum of 10 m² per plot with buffer zones to prevent spray drift.

Variety: Use a rice variety susceptible to blast to ensure adequate disease pressure.

Procedure:

Crop Establishment: Transplant or direct-seed rice seedlings according to local agronomic

practices.

Treatment Application:

Apply the fungicide treatments at specific growth stages, such as late booting and 50-70%

heading, as these are critical for controlling neck blast.

Use a calibrated sprayer to ensure uniform coverage. A water volume of 300-500 L/ha is

generally recommended.

Include an untreated control for comparison.

Disease Assessment:

Assess disease severity at 15-20 days after the last fungicide application.

For leaf blast, use a standard disease rating scale (e.g., 0-9 scale) on a random sample of

tillers per plot.

For neck blast, count the number of infected panicles out of a total of 100 randomly

selected panicles per plot.

Calculate the Percent Disease Index (PDI).
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Yield Data Collection:

Harvest the central area of each plot to avoid edge effects.

Measure the grain yield and adjust for moisture content.

Data Analysis:

Analyze the disease severity and yield data using Analysis of Variance (ANOVA) to

determine significant differences between treatments.
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Workflow for a field efficacy trial of fungicides for rice blast control.
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Conclusion and Future Directions
Flufenoxystrobin is a promising new strobilurin fungicide with demonstrated activity against

rice blast. However, further field research is necessary to establish optimal application

strategies for different rice-growing regions and environmental conditions. The protocols and

data presented for other strobilurin fungicides like Azoxystrobin and Trifloxystrobin provide a

solid foundation for conducting such research. As with all site-specific fungicides, it is crucial to

implement resistance management strategies, such as rotating or mixing fungicides with

different modes of action, to ensure the long-term efficacy of these valuable tools in rice blast

management.

To cite this document: BenchChem. [Application of Flufenoxystrobin in Controlling Rice Blast:
A Comprehensive Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1443345#application-of-flufenoxystrobin-in-
controlling-rice-blast]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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